Cas no 1779935-13-5 (3-Cyclopropyl-3,3-difluoropropan-1-ol)

• Product Name: 3-Cyclopropyl-3,3-difluoropropan-1-ol
• CAS No: 1779935-13-5
• MF: C₆H₁₀F₂O
• MW: 136.139809131622
• CID: 5698291
• PubChem ID: 105427883
• Update Time: 2025-10-29

3-Cyclopropyl-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1645134
• 1779935-13-5
• 3-Cyclopropyl-3,3-difluoropropan-1-ol
• Cyclopropanepropanol, γ,γ-difluoro-

• Inchi： 1S/C6H10F2O/c7-6(8,3-4-9)5-1-2-5/h5,9H,1-4H2
• InChI Key： YTOWZJPYSLVJMJ-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1CC1)F

Computed Properties

• Exact Mass: 136.06997126g/mol
• Monoisotopic Mass: 136.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 182.1±25.0 °C(Predicted)
• pka: 14.69±0.10(Predicted)

Additional information on 3-Cyclopropyl-3,3-difluoropropan-1-ol

3-Cyclopropyl-3,3-difluoropropan-1-ol

3-Cyclopropyl-3,3-difluoropropan-1-ol (CAS No: 1779935-13-5) is a versatile organic compound with a unique structure that combines a cyclopropyl group, two fluorine atoms, and a hydroxyl group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure is characterized by a central carbon atom bonded to a cyclopropyl ring, two fluorine atoms, and a hydroxyl group, making it a valuable building block for synthesizing complex molecules.

The cyclopropyl group in the molecule introduces strain into the structure, which can enhance reactivity in certain chemical reactions. This property has been exploited in recent studies to develop novel synthetic pathways for bioactive compounds. For instance, researchers have utilized 3-cyclopropyl-3,3-difluoropropan-1-ol as an intermediate in the synthesis of antiviral agents and anticancer drugs. The presence of two fluorine atoms further enhances the molecule's electronic properties, making it suitable for applications in fluorinated pharmaceuticals and agrochemicals.

One of the most promising areas of research involving 3-cyclopropyl-3,3-difluoropropan-1-ol is its role in drug discovery. Recent studies have demonstrated that this compound can serve as a precursor for developing small-molecule inhibitors targeting specific enzymes involved in diseases such as cancer and neurodegenerative disorders. The hydroxyl group in the molecule provides an additional site for functionalization, enabling chemists to modify the compound's properties to suit specific therapeutic needs.

In addition to its pharmaceutical applications, 3-cyclopropyl-3,3-difluoropropan-1-ol has also been explored for its potential in materials science. The compound's unique structure allows it to act as a linker or cross-linker in polymer synthesis, leading to the development of advanced materials with tailored mechanical and thermal properties. Researchers have reported that incorporating this compound into polymer networks can significantly improve their resistance to environmental factors such as UV radiation and temperature fluctuations.

The synthesis of 3-cyclopropyl-3,3-difluoropropan-1-ol involves a multi-step process that typically starts with the preparation of the cyclopropane ring followed by fluorination and hydroxylation steps. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, the use of palladium catalysts has enabled chemists to achieve higher yields while reducing waste generation.

From an environmental standpoint, 3-cyclopropyl-3,3-difluoropropan-1-ol has been studied for its biodegradability and toxicity profile. Early findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, which is promising for its potential use in sustainable chemical processes. However, further research is needed to fully understand its environmental impact and ensure safe handling practices.

In conclusion, 3-cyclopropyl-3,3-difluoropropan-1-ol (CAS No: 1779935-13-) is a multifaceted compound with a wide range of applications across various industries. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing modern chemistry.